N~2~-(3-chloro-4-methoxyphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-3-chloro-4-methoxyanilino]-N-methylacetamide
• InChI: InChI=1S/C16H17ClN2O4S/c1-18-16(20)11-19(12-8-9-15(23-2)14(17)10-12)24(21,22)13-6-4-3-5-7-13/h3-10H,11H2,1-2H3,(H,18,20)
• InChI Key: POTPKBFIKKRWLJ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN(C1=CC(=C(C=C1)OC)Cl)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H17ClN2O4S
• Molecular Weight: 368.8 g/mol

Description

N~2~-(3-chloro-4-methoxyphenyl)-N~1~-methyl-N~2~-(phenylsulfonyl)glycinamide is a chemical compound that is commonly known as CGP 3466B. This compound is a neuroprotective agent that has been studied for its potential use in treating various neurodegenerative diseases.

Scientific Research Applications

CGP 3466B has been extensively studied for its potential use in treating neurodegenerative diseases such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. It has been shown to have neuroprotective properties by preventing the death of neurons and reducing inflammation in the brain.

Mechanism of Action

The exact mechanism of action of CGP 3466B is not fully understood. However, it has been suggested that it works by inhibiting the activation of caspases, which are enzymes that play a role in cell death. CGP 3466B has also been shown to reduce oxidative stress and inflammation in the brain, which can contribute to neurodegeneration.
Biochemical and Physiological Effects:
CGP 3466B has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of certain proteins that are important for neuronal survival and function. It has also been shown to reduce the levels of certain proteins that are associated with neurodegeneration. CGP 3466B has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using CGP 3466B in lab experiments is that it has been well-studied and its synthesis method is well-established. It has also been shown to have neuroprotective properties in various animal models of neurodegenerative diseases. However, one limitation of using CGP 3466B in lab experiments is that its mechanism of action is not fully understood. Additionally, more research is needed to determine its potential use in humans.

Future Directions

There are several future directions for research on CGP 3466B. One direction is to further investigate its mechanism of action and how it can be used to treat neurodegenerative diseases. Another direction is to study its potential use in combination with other drugs for the treatment of neurodegenerative diseases. Additionally, more research is needed to determine its potential use in humans and to determine its safety and efficacy.